Cas no 27931-06-2 (1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1))
27931-06-2 structure
Product Name:1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)
CAS No:27931-06-2
MF:C10H8NNaO3S
MW:245.230192184448
CID:270868
PubChem ID:23696783
Update Time:2025-04-19
1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)
- sodium,7-aminonaphthalene-1-sulfonate
- Sodium 7-aminonaphthalene-1-sulphonate
- EINECS 248-734-2
- SCHEMBL8786209
- SODIUM 7-AMINONAPHTHALENE-1-SULFONATE
- 27931-06-2
- DTXSID40182213
- NS00084220
-
- Inchi: 1S/C10H9NO3S.Na/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14;/h1-6H,11H2,(H,12,13,14);/q;+1/p-1
- InChI Key: KKELBCJRSSENSN-UHFFFAOYSA-M
- SMILES: S(C1C=CC=C2C=CC(=CC=12)N)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 245.01234
- Monoisotopic Mass: 245.012258
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 83.22
1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
27931-06-2 (1-Naphthalenesulfonicacid, 7-amino-, sodium salt (1:1)) Related Products
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